Cas no 832737-16-3 (3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide)

• Product Name: 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide
• CAS No: 832737-16-3
• MF: C₁₆H₁₃F₂N₃OS
• MW: 333.35572886467
• MDL: MFCD03422779
• CID: 3058031
• PubChem ID: 17024534
• Update Time: 2025-06-14

3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-(p-tolyl)thieno[2,3-b]pyridine-2-carboxamide
• 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide
• C16H13F2N3OS
• AKOS000305499
• EN300-228754
• SCHEMBL19769202
• BBL038464
• CCG-339980
• 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• 3-Amino-6-difluoromethyl-4-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid amide
• 832737-16-3
• CS-0281270
• STK312103
• LLBKOVASFNYDEY-UHFFFAOYSA-N

• MDL： MFCD03422779
• Inchi： 1S/C16H13F2N3OS/c1-7-2-4-8(5-3-7)9-6-10(14(17)18)21-16-11(9)12(19)13(23-16)15(20)22/h2-6,14H,19H2,1H3,(H2,20,22)
• InChI Key： LLBKOVASFNYDEY-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(C2C1=NC(C(F)F)=CC=2C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 333.07473954Da
• Monoisotopic Mass: 333.07473954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Additional information on 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno2,3-bpyridine-2-carboxamide

Comprehensive Overview of 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 832737-16-3)

The compound 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide (CAS No. 832737-16-3) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the thieno[2,3-b]pyridine core and difluoromethyl substituent, make it a subject of intense study for its biological activity and synthetic versatility. Researchers are particularly interested in its role as a precursor or intermediate in the development of novel therapeutics targeting inflammation, oncology, and metabolic disorders.

In recent years, the demand for fluorinated heterocycles like 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide has surged due to their enhanced bioavailability and metabolic stability. This aligns with the growing trend in drug discovery to optimize pharmacokinetic properties through strategic fluorine incorporation. The compound's carboxamide moiety further expands its utility, enabling interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs).

Synthetic methodologies for CAS No. 832737-16-3 often involve multi-step sequences, including palladium-catalyzed cross-coupling reactions and cyclization strategies. A key challenge lies in the regioselective functionalization of the thienopyridine scaffold, which has spurred innovations in catalytic systems and protecting group chemistry. These advancements are frequently discussed in forums focusing on green chemistry and atom economy, reflecting the industry's shift toward sustainable synthesis.

From an analytical perspective, characterization of this compound typically employs LC-MS, NMR (particularly ¹⁹F-NMR for the difluoromethyl group), and X-ray crystallography. Such data is crucial for quality control in commercial production, where impurities can significantly impact downstream applications. This has led to increased searches for "HPLC methods for thienopyridine derivatives" and "stability studies of fluorinated APIs" among analytical chemists.

The patent landscape surrounding 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide reveals its inclusion in several drug candidate pipelines, particularly for tyrosine kinase inhibitors. Its structural similarity to approved drugs like nilotinib has generated interest in structure-activity relationship (SAR) studies, with researchers investigating modifications to the 4-methylphenyl group or amino functionality to enhance selectivity.

In material science applications, the thieno[2,3-b]pyridine core demonstrates interesting photophysical properties, prompting investigations into organic electronic devices. This dual applicability in life sciences and advanced materials makes CAS No. 832737-16-3 a compelling case study in interdisciplinary research, bridging traditional medicinal chemistry with emerging technologies.

Safety assessments indicate that proper handling requires standard laboratory precautions for fine chemicals, with particular attention to the compound's solubility profile (typically DMSO or DMF solutions). The scientific community continues to explore its environmental fate, responding to growing concerns about PFAS alternatives and sustainable fluorochemicals.

Commercial availability of 3-amino-6-(difluoromethyl)-4-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide remains limited to specialized suppliers, with current pricing reflecting the complexity of its synthesis. This scarcity has driven interest in scalable synthetic routes, as evidenced by frequent searches for "bulk synthesis of fluorinated heterocycles" and "cost-effective amidation techniques".

Future research directions likely include computational modeling to predict its metabolic pathways and exploration of prodrug strategies leveraging the carboxamide group. As the pharmaceutical industry prioritizes targeted drug delivery and personalized medicine, compounds like CAS No. 832737-16-3 will play increasingly important roles in preclinical development pipelines.